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Compound of Interest

Compound Name: N-Nitrosomethylethylamine

Cat. No.: B121240

N-Nitrosomethylethylamine: A Comprehensive
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Nitrosomethylethylamine (NMEA), a member of the N-nitrosamine class of compounds, is
a subject of significant interest in the fields of chemical research, toxicology, and
pharmaceutical drug development.[1][2][3] Classified as a probable human carcinogen, its
presence as a potential impurity in pharmaceuticals and as a disinfection byproduct in water
sources necessitates a thorough understanding of its chemical properties, structure, and
reactivity.[2][4][5] This technical guide provides an in-depth overview of NMEA, consolidating
key data, experimental methodologies, and structural information to support ongoing research
and development efforts.

Chemical Structure and Identification

N-Nitrosomethylethylamine is a simple aliphatic nitrosamine featuring a nitroso group bonded
to a nitrogen atom that is also bonded to a methyl and an ethyl group.[1][6][7]

Table 1: Chemical Identifiers for N-Nitrosomethylethylamine
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Identifier Value

IUPAC Name N-ethyl-N-methylnitrous amide[1][8]

CAS Number 10595-95-6[3][9]

Molecular Formula C3HsN20J[1][9]

SMILES CCN(C)N=0[1][8]

InChl Key RTDCJKARQCRONF-UHFFFAOYSA-N[1][6]
Synonyms NEMA, N-Methyl-N-nitrosoethanamine,

Ethylmethylnitrosamine[6][9][10]

Physicochemical Properties

NMEA is a pale yellow, oily liquid at room temperature.[2][9] Its key physical and chemical

properties are summarized in the table below.

Table 2: Physicochemical Properties of N-Nitrosomethylethylamine

Property Value Source
Molecular Weight 88.11 g/mol [1119]
Boiling Point 163-170 °C [9][11]
Flash Point 76-77 °C [O1[11]
Density/Specific Gravity 0.945 - 0.98 g/cm3 [O][11]
Soluble in water (30%),
- organic solvents, and lipids.
Solubility ) ) [31[8]
Slightly soluble in Chloroform,
Ethyl Acetate, and Methanol.
Appearance Pale yellow oil/liquid [2][9]
Amax 229 nm [3][12]
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Experimental Protocols
Synthesis

The primary synthesis of N-Nitrosomethylethylamine involves the nitrosation of
methylethylamine.[8]

Reaction Scheme:

Methylethylamine + Sodium Nitrite --(Acidic Conditions)--> N-Nitrosomethylethylamine
General Protocol:

o Dissolve methylethylamine in an aqueous solution.

e Maintain the solution at a low temperature (e.g., 0-5 °C).

e Gradually add a solution of sodium nitrite while maintaining acidic pH with an acid such as
hydrochloric acid.[8]

e Control the pH and temperature throughout the addition.
» Allow the reaction to proceed for a specified duration.

 |solate the N-Nitrosomethylethylamine product through extraction with an organic solvent
(e.g., dichloromethane).[13]

Purify the product using techniques such as distillation or chromatography.

A notable alternative synthesis involves the use of tert-butyl nitrite (TBN) under solvent-free
conditions, which offers a broad substrate scope and avoids the use of strong acids.[14]

Analytical Methods

The detection and quantification of N-Nitrosomethylethylamine are critical for safety and
regulatory compliance. Gas chromatography (GC) coupled with a Thermal Energy Analyzer
(TEA) or a Mass Spectrometer (MS) are the most common and sensitive techniques.[15][16]

Table 3: GC-TEA and GC-MS/MS Analytical Parameters for N-Nitrosomethylethylamine
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Parameter

GC-TEA

GC-MSIMS

Column

20 m x 0.53 mm, 1.0-ym DB-
PSWAX

DB-WAX Ul, 0.25 pm, 0.25
mmi.d.x30m

Injector Temperature 150 °C (Splitless) Not Specified

40 °C (1 min), then 15 °C/min
Oven Program to 150 °C, then 10 °C/min to Not Specified

190 °C (1 min)
Carrier Gas Helium Helium

Tandem Mass Spectrometry
) Thermal Energy Analyzer ) ) )

Detection (MS/MS) in Multiple Reaction

(TEA)

Monitoring (MRM) mode

Sample Preparation

Elution from ThermoSorb-N
cartridges with

dichloromethane/methanol

Extraction with
dichloromethane from a

basified aqueous solution

Sample Preparation for Analysis: For solid samples like pharmaceuticals, the active

pharmaceutical ingredient (API) or drug product is typically dissolved or suspended in an

agueous solution (e.g., 1M NaOH), followed by liquid-liquid extraction with dichloromethane.[6]

The organic extract is then concentrated and analyzed. For air samples, collection on solid

sorbent tubes like ThermoSorb/N is common, followed by solvent elution.[17]

Reactivity and Decomposition

N-Nitrosomethylethylamine, like other N-nitrosamines, can undergo decomposition through

various mechanisms, including photolysis and thermal degradation.[18][19] When heated to

decomposition, it emits toxic fumes of nitrogen oxides.[4][20]
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Caption: Logical workflow of N-Nitrosomethylethylamine decomposition pathways.

Metabolic Activation and Carcinogenicity

The carcinogenicity of N-Nitrosomethylethylamine is attributed to its metabolic activation by
cytochrome P450 enzymes in the liver.[5][18][21] This process involves the hydroxylation of the
a-carbon of either the methyl or ethyl group, leading to the formation of unstable intermediates
that can ultimately alkylate DNA, a critical step in the initiation of cancer.[1][8][18]
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Metabolic Activation Pathway of N-Nitrosomethylethylamine
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Caption: Metabolic activation of N-Nitrosomethylethylamine leading to DNA alkylation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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